3-[[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]amino]-3-(2-fluorophenyl)propan-1-ol

• IUPAC Name: 3-[[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]amino]-3-(2-fluorophenyl)propan-1-ol
• InChI: InChI=1S/C17H19ClFNO2/c18-13-7-5-12(6-8-13)17(22)11-20-16(9-10-21)14-3-1-2-4-15(14)19/h1-8,16-17,20-22H,9-11H2/t16?,17-/m0/s1
• InChI Key: RZLWDDCLIDCDHZ-DJNXLDHESA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CCO)NCC(C2=CC=C(C=C2)Cl)O)F
• Isomeric SMILES: C1=CC=C(C(=C1)C(CCO)NC[C@@H](C2=CC=C(C=C2)Cl)O)F
• Molecular Formula: C17H19ClFNO2
• Molecular Weight: 323.8 g/mol

Description

3-[[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]amino]-3-(2-fluorophenyl)propan-1-ol is a chemical compound that belongs to the class of beta-blockers. Beta-blockers are drugs that are used to treat various medical conditions such as hypertension, angina, and arrhythmias.

Mechanism of Action

The mechanism of action of 3-[[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]amino]-3-(2-fluorophenyl)propan-1-ol involves the inhibition of beta-adrenergic receptors. Beta-adrenergic receptors are proteins that are located on the surface of cells and are involved in the regulation of various physiological processes such as heart rate, blood pressure, and metabolism. By blocking these receptors, this compound can reduce the activity of the sympathetic nervous system, which is responsible for the "fight or flight" response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include:
1. Reduction in Heart Rate: By blocking beta-adrenergic receptors, this compound can reduce heart rate, which can be beneficial in the treatment of cardiovascular diseases.
2. Reduction in Blood Pressure: this compound can also reduce blood pressure by blocking beta-adrenergic receptors.
3. Inhibition of Sympathetic Nervous System: By reducing the activity of the sympathetic nervous system, this compound can reduce anxiety and improve the response to psychotherapy.

Advantages and Limitations for Lab Experiments

The advantages and limitations of 3-[[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]amino]-3-(2-fluorophenyl)propan-1-ol for lab experiments include:
Advantages:
1. High Selectivity: this compound is highly selective for beta-adrenergic receptors, which can be advantageous in studies that require specific receptor targeting.
2. Well-Established Pharmacology: The pharmacology of beta-blockers such as this compound is well-established, which can simplify experimental design and interpretation.
Limitations:
1. Limited Solubility: this compound has limited solubility in aqueous solutions, which can complicate experimental procedures.
2. Off-Target Effects: Beta-blockers such as this compound can have off-target effects on other receptors, which can complicate experimental interpretation.

Future Directions

Some of the future directions for research on 3-[[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]amino]-3-(2-fluorophenyl)propan-1-ol include:
1. Combination Therapy: The combination of beta-blockers with other drugs such as chemotherapy agents may enhance the anti-cancer properties of beta-blockers.
2. Development of Novel Compounds: The development of novel beta-blockers with improved pharmacological properties such as increased solubility and selectivity may enhance their therapeutic potential.
3. Mechanistic Studies: Further mechanistic studies are needed to elucidate the precise molecular mechanisms underlying the anti-cancer and anti-anxiety properties of beta-blockers such as this compound.

Synthesis Methods

The synthesis of 3-[[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]amino]-3-(2-fluorophenyl)propan-1-ol involves the reaction of 2-fluoro-4-chlorophenylacetonitrile with (R)-2-amino-1-propanol in the presence of a reducing agent such as sodium borohydride. The reaction results in the formation of this compound.

Scientific Research Applications

3-[[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]amino]-3-(2-fluorophenyl)propan-1-ol has been extensively studied for its potential therapeutic applications. Some of the areas of research include:
1. Cardiovascular Diseases: Beta-blockers such as this compound are commonly used to treat cardiovascular diseases such as hypertension, angina, and arrhythmias. Studies have shown that beta-blockers can effectively reduce blood pressure, heart rate, and the risk of cardiovascular events.
2. Cancer: Recent studies have suggested that beta-blockers such as this compound may have anti-cancer properties. It has been proposed that beta-blockers can inhibit tumor growth and metastasis by modulating the activity of the sympathetic nervous system.
3. Neurological Disorders: Beta-blockers have also been studied for their potential use in the treatment of neurological disorders such as anxiety and post-traumatic stress disorder. Studies have shown that beta-blockers can reduce the symptoms of anxiety and improve the response to psychotherapy.